
An In-depth Technical Guide on the Safety and
Toxicity Profile of Cadmium

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Cdata

CAS No.: 90236-91-2

Cat. No.: B1216788

Get Quote

Disclaimer: The term "Cdata" in the prompt was ambiguous. Based on the detailed

requirements for a technical guide on the safety and toxicity profile of a chemical substance for

a scientific audience, this document focuses on Cadmium (Cd), a well-researched heavy metal

with a comprehensive and illustrative toxicological profile.

Introduction
Cadmium (Cd) is a heavy metal that is both an environmental and occupational pollutant. It is

recognized for its wide range of adverse health effects in humans and animals. Due to its long

biological half-life and low rate of excretion, cadmium accumulates in the body, primarily in the

kidneys and liver, leading to chronic toxicity. This technical guide provides a comprehensive

overview of the safety and toxicity profile of cadmium, intended for researchers, scientists, and

drug development professionals. The information is presented through structured data tables,

detailed experimental protocols, and visualizations of key toxicological pathways and

workflows.
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The following tables summarize the quantitative data from various toxicological studies on

cadmium and its compounds.

Table 1: Acute Toxicity of Cadmium Compounds
Compound

Animal
Species

Route of
Administration

LD50 Reference

Cadmium

Chloride
Rat Oral 100 - 300 mg/kg [1]

Cadmium

Chloride
Mouse Intraperitoneal 5.98 mg/kg (24h)

Cadmium Oxide Rat Inhalation (LC50) 2.71 mg/L [2]

Cadmium

Telluride
Rat Oral >2000 mg/kg [2]

Table 2: Sub-chronic and Chronic Toxicity of Cadmium
(No-Observed-Adverse-Effect Level and Lowest-
Observed-Adverse-Effect Level)
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Study
Duration

Animal
Species

Route NOAEL LOAEL
Critical
Effect(s)

Referenc
e

90-Day Rat
Oral

(gavage)
-

< 29.96

mg/kg/day

Microcytic

hypochrom

ic anemia,

liver and

kidney

damage

[3]

13-Week Rat
Inhalation

(CdO)

0.025

mg/m³

> 0.025

mg/m³

Lung

lesions

Chronic Human Oral -

0.5 µg/g

creatinine

(in urine)

Renal

dysfunction

Chronic Rat

Oral

(drinking

water)

1

mg/kg/day
-

Decreased

fetal body

weight,

skeletal

malformati

ons

[4]

Table 3: Genotoxicity of Cadmium
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Assay Type Test System
Metabolic
Activation

Result Reference

Ames Test S. typhimurium With and Without Negative [5]

Chromosomal

Aberration

Chinese Hamster

Ovary (CHO)

cells

With and Without Positive [6]

Micronucleus

Test

Rat Bone

Marrow (in vivo)
N/A Positive [7]

Sister Chromatid

Exchange

Mouse Bone

Marrow (in vivo)
N/A Positive [8]

Comet Assay
Mouse Bone

Marrow (in vivo)
N/A Positive

Table 4: Carcinogenicity of Cadmium
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Animal
Species

Route of
Exposure

Compound Tumor Site(s) Reference

Rat Inhalation

Cadmium

Chloride,

Cadmium Oxide

Lung

(carcinomas)
[9]

Rat Oral
Cadmium

Chloride

Leukemia,

Testicular

(benign)

[10]

Rat
Subcutaneous

injection

Cadmium

Chloride

Injection site

sarcomas,

pancreatic islet-

cell tumors,

pituitary-gland

tumors

[9][11]

Mouse
Subcutaneous

injection

Cadmium

Chloride

Testicular

tumors,

lymphoma,

adrenal-gland

tumors, lung and

liver tumors

[10]

Table 5: Reproductive and Developmental Toxicity of
Cadmium
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Animal
Species

Exposure
Period

Route
Key
Findings

NOAEL/LO
AEL

Reference

Rat Gestation Oral (gavage)

Decreased

pup

birthweight,

delayed tooth

development

LOAEL: 5

mg/kg/day

Rat
Gestation &

Lactation

Oral (drinking

water)

Reduced pup

weight gain,

altered

locomotor

activity

LOAEL: 4.2

ppm
[12]

Rat
Two-

generation

Oral (drinking

water)

No effect on

fertility

NOEL: 1 ppm

(male

reproductive

toxicity)

[12]

Mouse Gestation
Inhalation

(CdO)

Reduced fetal

body weight,

skeletal

variations

LOAEL: 0.5

mg/m³
[5]

Experimental Protocols
Detailed methodologies for key toxicological studies are outlined below. These protocols are

synthesized from standard guidelines (e.g., OECD, NTP) and specific study descriptions.

Acute Oral Toxicity (LD50) Study (Up-and-Down
Procedure - OECD TG 425)

Test System: Young adult female rats (e.g., Sprague-Dawley), nulliparous and non-pregnant.

Housing and Acclimatization: Animals are housed in standard conditions (22 ± 3°C, 30-70%

humidity, 12h light/dark cycle) for at least 5 days prior to dosing.
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Dosing Preparation: Cadmium chloride is dissolved in a suitable vehicle (e.g., deionized

water).

Procedure:

Animals are fasted overnight prior to dosing.

A single animal is dosed by oral gavage. The initial dose is selected based on existing

data, typically a step below the estimated LD50.

The animal is observed for signs of toxicity with special attention during the first 4 hours

and then daily for 14 days. Body weight is recorded weekly.

If the animal survives, the next animal is dosed at a higher dose (e.g., by a factor of 3.2). If

the animal dies, the next animal receives a lower dose.

This sequential dosing continues until the stopping criteria are met (e.g., 3 consecutive

animals survive at the upper bound, or a specified number of reversals in outcome occur).

Endpoint Evaluation: Mortality is the primary endpoint. The LD50 is calculated using the

maximum likelihood method. All animals are subjected to a gross necropsy at the end of the

observation period.

90-Day Sub-chronic Oral Toxicity Study (OECD TG 408)
Test System: Young, healthy rats (e.g., Wistar), typically 10 males and 10 females per group.

Dose Groups: At least three dose levels of cadmium chloride and a concurrent control group

(vehicle only).

Administration: The test substance is administered daily by oral gavage for 90 consecutive

days.

Observations:

Daily: Clinical signs of toxicity.

Weekly: Body weight and food consumption.
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Ophthalmological examination: Prior to the start of the study and at termination.

Hematology and Clinical Biochemistry: Blood samples are collected at termination for

analysis of parameters such as red and white blood cell counts, hemoglobin, hematocrit,

platelet count, and markers of liver and kidney function (e.g., ALT, AST, BUN, creatinine).

Pathology:

All animals are subjected to a full gross necropsy at the end of the study.

Organ weights (e.g., liver, kidneys, spleen, brain, gonads) are recorded.

A comprehensive set of tissues from all animals in the control and high-dose groups is

examined histopathologically. Tissues from lower dose groups showing treatment-related

effects are also examined.

In Vitro Mammalian Chromosomal Aberration Test
(OECD TG 473)

Test System: Cultured mammalian cells, such as Chinese Hamster Ovary (CHO) cells or

human peripheral blood lymphocytes.

Procedure:

Cells are exposed to at least three concentrations of cadmium chloride for a short duration

(e.g., 3-6 hours) in the presence and absence of a metabolic activation system (S9 mix)

and for a longer duration (e.g., 24 hours) without S9.

Positive and negative (vehicle) controls are run concurrently.

Following the treatment period, cells are incubated with a spindle inhibitor (e.g., colcemid)

to arrest them in metaphase.

Cells are harvested, treated with a hypotonic solution, fixed, and spread onto microscope

slides.

Slides are stained, and metaphase cells are analyzed for structural chromosomal

aberrations (e.g., chromatid and chromosome gaps, breaks, and exchanges).
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Data Analysis: The frequency of aberrant cells is determined for each concentration and

compared to the negative control using appropriate statistical methods.

In Vivo Mammalian Erythrocyte Micronucleus Test
(OECD TG 474)

Test System: Mice or rats.

Dose Groups: At least three dose levels of cadmium chloride, a positive control, and a

negative control.

Administration: The test substance is typically administered once or twice via an appropriate

route (e.g., intraperitoneal injection or oral gavage).

Sample Collection: Bone marrow is collected at appropriate time points after the last

administration (e.g., 24 and 48 hours).

Slide Preparation and Analysis:

Bone marrow cells are flushed from the femurs, and smears are prepared on microscope

slides.

Slides are stained to differentiate between polychromatic erythrocytes (PCEs) and

normochromatic erythrocytes (NCEs).

At least 2000 PCEs per animal are scored for the presence of micronuclei.

The ratio of PCEs to NCEs is determined to assess cytotoxicity.

Data Analysis: The frequency of micronucleated PCEs is compared between the treated and

negative control groups.

Two-Generation Reproductive Toxicity Study (OECD TG
416)

Test System: Rats (e.g., Sprague-Dawley).

Parental (F0) Generation:
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Young adult males and females are randomly assigned to dose groups (at least 3 plus a

control).

Dosing with cadmium in the diet or drinking water begins before mating (e.g., for 10

weeks) and continues through mating, gestation, and lactation.

Mating: F0 animals are paired for mating.

First Filial (F1) Generation:

F0 females are allowed to litter and nurse their pups.

Offspring are examined for clinical signs, and litter size, viability, and sex ratio are

recorded.

Pups are weighed at regular intervals.

Selected F1 offspring are chosen to become the parents of the F2 generation and are

dosed from weaning throughout their lifespan.

Mating of F1 Generation: F1 animals are mated to produce the F2 generation.

Second Filial (F2) Generation: The F2 pups are observed similarly to the F1 generation until

weaning.

Endpoint Evaluation:

Parental Animals (F0 and F1): Reproductive performance (fertility, gestation length), body

weight, food consumption, clinical signs, and organ weights and histopathology of

reproductive organs.

Offspring (F1 and F2): Viability, body weight, developmental landmarks, and gross

pathology at necropsy.

Two-Year Carcinogenicity Bioassay (NTP Protocol)
Test System: Rats (e.g., Harlan Sprague Dawley) and mice (e.g., B6C3F1/N), typically 50

animals of each sex per dose group.
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Dose Groups: At least two dose levels and a concurrent control group. Doses are selected

based on results from a 90-day toxicity study.

Administration: Cadmium is administered in the diet or drinking water for 2 years.

Observations:

Twice daily: For morbidity and mortality.

Weekly/Bi-weekly: Detailed clinical observations and body weight measurements.

Pathology:

A complete necropsy is performed on all animals.

A comprehensive list of tissues is collected and preserved.

Histopathological examination is performed on all tissues from control and high-dose

animals and on all gross lesions from all animals.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate key mechanisms of

cadmium toxicity and a representative experimental design.

Cadmium-Induced Oxidative Stress and Apoptosis
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Caption: Signaling pathways of cadmium-induced oxidative stress and apoptosis.

Cadmium's Interference with DNA Repair Mechanisms
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Caption: Mechanism of cadmium-induced inhibition of DNA repair pathways.

Experimental Workflow for a Two-Generation
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Caption: Workflow for a two-generation reproductive toxicity study.

Conclusion
The data presented in this technical guide demonstrate that cadmium is a multi-organ toxicant

with significant adverse effects on the renal, skeletal, reproductive, and respiratory systems. It

is a potent carcinogen in animal models and is classified as a human carcinogen. The primary

mechanisms of cadmium toxicity involve the induction of oxidative stress, inhibition of DNA

repair processes, and induction of apoptosis. The detailed experimental protocols provided

herein serve as a reference for the standardized methods used to assess the safety and

toxicity of chemical substances. A thorough understanding of the toxicological profile of

compounds like cadmium is essential for risk assessment and the development of strategies to

mitigate human exposure and its health consequences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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